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Compound of Interest

Compound Name: Tris(3-isopropylphenyl) phosphate

Cat. No.: B1615467 Get Quote

Chemical Identity of Tris(3-isopropylphenyl)
phosphate
An In-depth Technical Overview for Drug Development Professionals

Tris(3-isopropylphenyl) phosphate is an organophosphate ester. While it is noted as a flame

retardant, its neurotoxic potential also makes it a compound of interest in toxicological and drug

development research. This guide provides the fundamental molecular and chemical properties

of Tris(3-isopropylphenyl) phosphate, presenting the core data required for initial

assessment in research and development settings.

Molecular and Chemical Properties
The essential chemical identifiers for Tris(3-isopropylphenyl) phosphate are summarized

below. This data is foundational for any experimental design or computational modeling.

Property Value

Molecular Formula C27H33O4P[1][2][3][4]

Molecular Weight 452.52 g/mol [1][4]

Monoisotopic Mass 452.21164653 Da[2][3]

CAS Number 72668-27-0[1]
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Structural Information
To understand the spatial arrangement and potential interactions of Tris(3-isopropylphenyl)
phosphate, a logical diagram of its molecular formula is presented. This visualization aids in

comprehending the connectivity of the constituent atoms.

Caption: Molecular graph of Tris(3-isopropylphenyl) phosphate.

Experimental Considerations
Due to its classification as a neurotoxic agent, all handling and experimental procedures

involving Tris(3-isopropylphenyl) phosphate should be conducted with appropriate safety

precautions in a controlled laboratory environment.[5] Standard protocols for handling

organophosphates should be followed, including the use of personal protective equipment and

adequate ventilation.

This document is intended for informational purposes for a technical audience and does not

constitute a full safety data sheet or a comprehensive guide to all applications and toxicological

properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Tris(3-isopropylphenyl) phosphate" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615467#tris-3-isopropylphenyl-phosphate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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